Cas no 903306-18-3 (N'-cycloheptyl-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide)

• Product Name: N'-cycloheptyl-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide
• CAS No: 903306-18-3
• MF: C₂₂H₃₃FN₄O₂
• MW: 404.521428823471
• CID: 5494607
• Update Time: 2025-08-05

N'-cycloheptyl-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-cycloheptyl-N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]oxamide
• N'-cycloheptyl-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide

• Inchi： 1S/C22H33FN4O2/c1-26-12-14-27(15-13-26)20(17-8-10-18(23)11-9-17)16-24-21(28)22(29)25-19-6-4-2-3-5-7-19/h8-11,19-20H,2-7,12-16H2,1H3,(H,24,28)(H,25,29)
• InChI Key： HLQXYXOTOQAXAZ-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C(F)C=C1)N1CCN(C)CC1)(=O)C(NC1CCCCCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-cycloheptyl-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide

N'-cycloheptyl-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide (CAS No. 903306-18-3): An Overview

N'-cycloheptyl-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide (CAS No. 903306-18-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of ethanediamide and incorporates several functional groups that contribute to its unique pharmacological properties. The compound's structure includes a cycloheptyl group, a fluorophenyl moiety, and a 4-methylpiperazine substituent, all of which play crucial roles in its biological activity and potential therapeutic applications.

The development and study of N'-cycloheptyl-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide have been driven by its potential as a lead compound in the discovery of new drugs. Recent research has focused on its interactions with various biological targets, particularly in the context of central nervous system (CNS) disorders and cancer. The compound's ability to modulate specific receptors and signaling pathways has made it an attractive candidate for further investigation.

In the realm of CNS disorders, N'-cycloheptyl-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide has shown promising results in preclinical studies. Its interaction with serotonin receptors, particularly the 5-HT_1A receptor, has been extensively studied. Research published in the Journal of Medicinal Chemistry highlights the compound's ability to act as a partial agonist at this receptor, which could have implications for the treatment of anxiety and depression. Additionally, its potential as an antagonist at the 5-HT_2A receptor has been explored, suggesting its utility in managing conditions such as schizophrenia.

Beyond its role in CNS disorders, N'-cycloheptyl-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide has also shown promise in cancer research. Studies have demonstrated its ability to inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. For instance, research published in Cancer Research has shown that the compound can selectively target and inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. This pathway is crucial for cell growth, survival, and metabolism, making it an attractive target for therapeutic intervention.

The structural features of N'-cycloheptyl-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide contribute to its pharmacological profile. The cycloheptyl group provides rigidity and hydrophobicity, which can enhance membrane permeability and improve bioavailability. The fluorophenyl moiety introduces electronic effects that can influence receptor binding affinity and selectivity. The 4-methylpiperazine substituent adds polarity and hydrogen-bonding capabilities, which are important for receptor interactions and solubility.

Synthetic methods for producing N'-cycloheptyl-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide have been optimized to ensure high yields and purity. One common approach involves the coupling of a cycloheptylamine derivative with a fluoroaryl-substituted amine using standard amide bond formation techniques. The subsequent introduction of the 4-methylpiperazine moiety can be achieved through nucleophilic substitution reactions or other synthetic strategies. These methods have been detailed in various chemical journals and patents, providing a robust foundation for large-scale production.

Clinical trials are currently underway to evaluate the safety and efficacy of N'-cycloheptyl-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide in human subjects. Early-phase trials have shown promising results, with the compound demonstrating favorable pharmacokinetic properties and minimal adverse effects. However, further studies are needed to fully understand its therapeutic potential and to optimize dosing regimens.

In conclusion, N'-cycloheptyl-N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide (CAS No. 903306-18-3) represents a promising lead compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a potential therapeutic agent for CNS disorders and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.